Cas no 1403564-94-2 (5'-Amino-1'-ethylspiro[cyclopropane-1,3'-indolin]-2'-one)

• Product Name: 5'-Amino-1'-ethylspiro[cyclopropane-1,3'-indolin]-2'-one
• CAS No: 1403564-94-2
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5741004
• PubChem ID: 84618269
• Update Time: 2025-05-21

5'-Amino-1'-ethylspiro[cyclopropane-1,3'-indolin]-2'-one Chemical and Physical Properties

Names and Identifiers

• 5'-amino-1'-ethyl-spiro[cyclopropane-1,3'-indoline]-2'-one
• ZLKPRYLCTLOXHP-UHFFFAOYSA-N
• SCHEMBL17983443
• SB65224
• 5'-Amino-1'-ethylspiro[cyclopropane-1,3'-indolin]-2'-one
• 1403564-94-2
• 5'-amino-1'-ethylspiro[cyclopropane-1,3'-indol]-2'(1'H)-one
• 5-amino-1-ethyl-spiro[cyclopropane-1,3-indoline]-2-one
• Spiro[cyclopropane-1,3'-[3H]indol]-2'(1'H)-one, 5'-amino-1'-ethyl-

• Inchi： 1S/C12H14N2O/c1-2-14-10-4-3-8(13)7-9(10)12(5-6-12)11(14)15/h3-4,7H,2,5-6,13H2,1H3
• InChI Key： ZLKPRYLCTLOXHP-UHFFFAOYSA-N
• SMILES： O=C1C2(C3C=C(C=CC=3N1CC)N)CC2

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.3Ų

Additional information on 5'-Amino-1'-ethylspiro[cyclopropane-1,3'-indolin]-2'-one

Introduction to 5'-Amino-1'-ethylspiro[cyclopropane-1,3'-indolin]-2'-one (CAS No. 1403564-94-2)

The compound 5'-Amino-1'-ethylspiro[cyclopropane-1,3'-indolin]-2'-one, identified by its CAS number 1403564-94-2, represents a significant advancement in the field of medicinal chemistry. This spirocyclic structure combines a cyclopropane ring with an indoline moiety, creating a unique pharmacophore that has garnered attention for its potential biological activities. The presence of both amino and ethyl substituents further enhances its molecular complexity, making it a promising candidate for further investigation in drug discovery.

In recent years, the pharmaceutical industry has seen a surge in the exploration of spirocyclic compounds due to their distinctive structural features and improved pharmacokinetic properties. Spirocycles are known for their rigid conformation, which can enhance binding affinity and selectivity. The specific combination of a cyclopropane ring and an indoline scaffold in 5'-Amino-1'-ethylspiro[cyclopropane-1,3'-indolin]-2'-one has been associated with various biological effects, including anti-inflammatory, antiviral, and anticancer properties. These attributes have made the compound a subject of intense research interest.

The indoline moiety is particularly noteworthy for its role in medicinal chemistry. Indoline derivatives have been extensively studied for their potential to interact with biological targets such as enzymes and receptors. The spirocyclic connection between the cyclopropane and indoline units introduces additional conformational constraints, which can influence the compound's binding mode and efficacy. This structural feature has been leveraged to develop novel therapeutic agents with enhanced specificity and reduced side effects.

Recent studies have highlighted the importance of cyclopropane derivatives in medicinal chemistry. Cyclopropanes are known for their ability to stabilize reactive intermediates and enhance metabolic stability. The incorporation of a cyclopropane ring in 5'-Amino-1'-ethylspiro[cyclopropane-1,3'-indolin]-2'-one not only contributes to its unique structural framework but also imparts favorable physicochemical properties. These properties are crucial for optimizing drug-like characteristics such as solubility, permeability, and bioavailability.

The amino group in the compound's name is another key feature that warrants detailed discussion. Amino groups are versatile functional moieties that can participate in hydrogen bonding interactions, thereby enhancing binding affinity to biological targets. In addition, they can be further modified through various chemical reactions to introduce additional functional groups or tags for diagnostic or therapeutic purposes. The presence of an amino group in 5'-Amino-1'-ethylspiro[cyclopropane-1,3'-indolin]-2'-one opens up numerous possibilities for derivatization and optimization.

The ethyl substituent at the 1' position of the spirocyclic structure adds another layer of complexity to the compound's molecular architecture. Ethyl groups are relatively small and lipophilic, which can influence the compound's solubility and membrane permeability. This substitution pattern has been strategically employed in drug design to achieve optimal pharmacokinetic profiles. The ethyl group in 5'-Amino-1'-ethylspiro[cyclopropane-1,3'-indolin]-2'-one may play a critical role in modulating its biological activity by influencing its interactions with target proteins.

In the context of current research trends, spirocyclic compounds continue to be explored for their potential therapeutic applications. The unique structural features of these molecules make them attractive candidates for developing novel drugs with improved efficacy and reduced toxicity. The combination of cyclopropane and indoline moieties in 5'-Amino-1'-ethylspiro[cyclopropane-1,3'-indolin]-2'-one has been associated with promising results in preclinical studies, suggesting its potential as a lead compound for further development.

The synthesis of such complex molecules requires sophisticated chemical methodologies and expertise. Advanced synthetic techniques have been employed to construct the spirocyclic core while maintaining high yields and purity. The development of efficient synthetic routes is crucial for translating promising leads into viable drug candidates. Researchers have focused on optimizing reaction conditions to minimize side products and improve overall efficiency.

The pharmacological evaluation of 5 '-Amino-1 '-ethylspiro[cyclopropane - 1 ,3 '-indolin ] - 2 '-one has revealed several interesting findings. In vitro studies have demonstrated its potential activity against various disease targets, including enzymes involved in inflammatory pathways and viral replication. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The use of computational modeling has also played a significant role in understanding the behavior of this compound. Molecular docking simulations have been employed to predict how it interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, binding modes, and potential side effects.

In conclusion, 5 '-Amino - 1 '-ethylspiro[cyclopropane - 1 ,3 '-indolin ] - 2 '-one (CAS No. 1403564 - 94 - 2) represents a promising candidate for drug development due to its unique structural features and potential biological activities. The combination of cyclopropane and indoline moieties, along with functional groups such as amino and ethyl substituents, contributes to its molecular complexity and pharmacological profile.

Ongoing research continues to explore the full potential of this compound through both experimental and computational approaches. As our understanding of its properties grows, so does the likelihood that it will emerge as a valuable therapeutic agent in the future.